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Compound of Interest

Compound Name: Copper dichlorate tetrahydrate

CAS No.: 135821-00-0

Cat. No.: B158530

Get Quote

)

Part 1: Executive Safety Directive (Critical)
WARNING: HIGH-RISK ENERGETIC MATERIAL This protocol involves Copper(II) Chlorate, a

substance significantly more unstable than standard potassium perchlorate oxidizers. It is

chemically incompatible with sulfur, sulfides, ammonium salts, and phosphorus.

Hygroscopicity: The tetrahydrate form is deliquescent. It will absorb atmospheric moisture

until it liquefies, altering burn rates and stability.

Incompatibility:

Sulfur: Contact forms sulfuric acid, leading to spontaneous ignition/detonation.

Ammonium Salts: Contact forms Ammonium Chlorate (

), which detonates at

.
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Handling: All manipulations must occur in a humidity-controlled glove box or desiccated

environment. Use non-sparking beryllium-copper tools.

Part 2: Introduction & Chemical Profile[1][2][3]
Synonyms: Copper Dichlorate, Cupric Chlorate Tetrahydrate Formula:

CAS: 14721-21-2 (Anhydrous generic ref)[1]

In pyrotechnics, the generation of a monochromatic blue flame (435–480 nm) is the "Holy Grail"

of color emission. The active emitter is the copper(I) chloride (

) species. While Copper(II) Oxide (

) is the industry standard, it requires a separate chlorine donor (e.g., PVC, Parlon).

Copper(II) Chlorate is theoretically superior because it contains both the copper chromophore

and the oxidizing chlorine in a single molecule, maximizing the concentration of the

emitter in the flame envelope. However, its extreme instability prevents commercial use. This
protocol outlines the research-grade synthesis for spectral analysis and advanced energetic
coordination complex development.

Part 3: Synthesis Protocol (Double Decomposition)
Commercial sourcing of Copper Chlorate is difficult due to transport regulations. The standard

research method is Metathesis (Double Decomposition) using Barium Chlorate and Copper

Sulfate. This method is preferred over acid-base reactions as it avoids free chloric acid

handling.

Reagents
Barium Chlorate Monohydrate (

): 99% ACS Grade.

Copper(II) Sulfate Pentahydrate (

): 99.9% ACS Grade.

Solvent: Deionized Water (
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).

Step-by-Step Methodology
Stoichiometric Calculation: Calculate masses based on the reaction:

Ensure a slight excess (

) of Copper Sulfate to ensure no Barium Chlorate remains (Barium salts modify flame
color to green, contaminating the blue spectrum).

Dissolution:

Solution A: Dissolve

Barium Chlorate in

hot dH2O (

).

Solution B: Dissolve

Copper Sulfate in

hot dH2O (

).

Precipitation:

Slowly add Solution B to Solution A with vigorous magnetic stirring.

A heavy white precipitate of Barium Sulfate (

) will form immediately.

Maintain stirring for 30 minutes while allowing the solution to cool to room temperature.

Filtration (Critical Step):
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Vacuum filter the slurry through a fine-fritted glass funnel (Porosity F) or Whatman No. 42

paper.

The filtrate is a clear, bright blue solution of Copper(II) Chlorate.

Validation: Test a clear aliquot with a drop of

. If a white precipitate forms, Barium is still present. Re-filter or add trace

.

Crystallization & Isolation:

Do not use heat to evaporate (explosion hazard).

Place the filtrate in a vacuum desiccator over

(Phosphorus Pentoxide) or concentrated

.

Evaporate under vacuum until blue crystals form.

Hydration Control: Stop evaporation when crystals are distinct. Over-drying yields the

anhydrous salt, which is dangerously sensitive. The target is the Tetrahydrate (

).

Synthesis Workflow Diagram
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Figure 1: Metathesis synthesis pathway for high-purity Copper(II) Chlorate Tetrahydrate.

Part 4: Pyrotechnic Application & Stabilization
Direct use of pure Copper Chlorate Tetrahydrate in formulations is often impractical due to

moisture absorption. Modern research utilizes coordination complexes to stabilize the ion.
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Strategy: In-Situ Complexation
To utilize the "Copper Dichlorate" moiety safely, it is often complexed with nitrogen-rich ligands

(like Hexamethylenetetramine or Triazoles) during the mixing phase.

Experimental Formulation (Blue Strobe/Flare Research):

Component Mass % Function Note

Copper(II) Chlorate

Tetrahydrate
45% Oxidizer / Colorant Prepared Fresh

Nitrocellulose (12% N) 10% Binder / Fuel Dissolved in Acetone

Guanidine Nitrate 35% Cool Fuel / Gas Gen
Reduces flame temp

to preserve CuCl

Parlon (Chlorinated

Rubber)
10% Cl Donor / Retardant

Enhances color

saturation

Mixing Protocol:

Solvent Processing: Do not dry mix. Dissolve the Nitrocellulose and Parlon in Acetone.

Introduction: Add the Copper Chlorate crystals to the binder lacquer. The acetone will

dehydrate the surface slightly, but the binder coats the crystal, protecting it from moisture.

Curing: Press immediately. Do not store the loose composition.

Part 5: Analytical Validation
To confirm the identity of the synthesized material before energetic testing:

Flame Test: A small sample on a nichrome wire must burn with a vivid, electric blue flame (no

green trace). Green indicates Barium contamination; Yellow indicates Sodium contamination.

Gravimetric Analysis: Dissolve 0.5g product in water. Add excess

. No precipitate should form (confirms absence of Sulfate).
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Hygroscopic Stress Test: Place 1g in an open weigh boat at 50% RH. Record mass every 10

minutes. Rapid mass gain (>5% in 1 hour) confirms the hygroscopic nature of the chlorate

salt (and the need for immediate encapsulation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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